Cas no 361167-55-7 (4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 361167-55-7
• MF: C₂₃H₂₄FN₃O₃S₂
• MW: 473.583366394043
• CID: 6369775
• PubChem ID: 4146832
• Update Time: 2025-05-20

4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide
• 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(4-(4-fluorophenyl)thiazol-2-yl)benzamide
• Benzamide, 4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]-N-[4-(4-fluorophenyl)-2-thiazolyl]-
• AB00137356-02
• 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide
• 4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]benzamide
• 361167-55-7
• EU-0072555
• Oprea1_859137
• SR-01000442269
• AKOS024577679
• F0440-0229
• SR-01000442269-1

• Inchi： 1S/C23H24FN3O3S2/c1-15-11-16(2)13-27(12-15)32(29,30)20-9-5-18(6-10-20)22(28)26-23-25-21(14-31-23)17-3-7-19(24)8-4-17/h3-10,14-16H,11-13H2,1-2H3,(H,25,26,28)
• InChI Key： MSIUXPVUBXDMAU-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(F)C=C2)=CS1)(=O)C1=CC=C(S(N2CC(C)CC(C)C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 473.12431215g/mol
• Monoisotopic Mass: 473.12431215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• pka: 6.55±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide

Introduction to 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 361167-55-7) and Its Emerging Applications in Chemical Biology

The compound 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 361167-55-7) represents a significant advancement in the realm of chemical biology, particularly in the design and development of novel therapeutic agents. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential pharmacological properties and its role in addressing complex biological targets.

At the core of this compound's structure lies a sulfonyl group attached to a dimethylpiperidine moiety, which is known for its ability to enhance binding affinity and metabolic stability. The presence of a thiazole ring further contributes to its pharmacological profile, as thiazole derivatives are widely recognized for their biological activity across various therapeutic domains. Additionally, the fluorophenyl group introduces a layer of electronic modulation, influencing both the compound's solubility and its interaction with biological targets.

Recent studies have highlighted the compound's potential in modulating kinase inhibition, a critical mechanism in cancer therapy. The sulfonyl-N-heterocyclic benzamide core of this molecule has been shown to exhibit potent activity against several kinases, including those implicated in drug-resistant cancers. This finding aligns with the growing body of research demonstrating that N-heterocyclic benzamides can serve as effective scaffolds for kinase inhibitors.

The 3,5-dimethylpiperidin-1-yl substituent plays a pivotal role in optimizing the compound's pharmacokinetic properties. By enhancing lipophilicity while maintaining solubility, this group ensures that the molecule can effectively traverse biological membranes and reach its target sites. This balance is crucial for achieving therapeutic efficacy while minimizing off-target effects.

In vitro studies have revealed that 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide demonstrates selective binding to specific kinases with high affinity. This selectivity is attributed to the precise arrangement of functional groups within its structure, which allows for optimal interactions with the active sites of these enzymes. Such selectivity is a key factor in reducing side effects and improving patient outcomes.

The integration of fluorine atoms into the molecular framework has been strategically employed to enhance metabolic stability and binding interactions. Fluorinated aromatic compounds are well-documented for their ability to improve pharmacokinetic profiles, making them valuable in drug development. The presence of a 4-fluorophenyl group in this compound not only contributes to its structural diversity but also enhances its overall biological activity.

Advances in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking simulations have indicated that it interacts with kinases through multiple hydrogen bonds and hydrophobic interactions, reinforcing its potential as an effective inhibitor. These computational insights have guided further optimization efforts aimed at enhancing its therapeutic potential.

Preclinical studies have begun to explore the compound's efficacy in animal models of cancer. Initial results suggest that it exhibits promising antitumor activity without significant toxicity at effective doses. These findings are particularly encouraging given the challenges associated with developing kinase inhibitors that balance efficacy with safety.

The structural features of this compound also make it amenable to further derivatization, allowing for the exploration of novel analogs with enhanced properties. By modifying substituents such as the sulfonyl group or the thiazole ring, researchers can fine-tune its pharmacological profile to address specific therapeutic needs.

The development of this compound underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in advancing drug discovery efforts. Its design reflects a deep understanding of structure-activity relationships and highlights the potential of rational drug design approaches in identifying novel therapeutics.

As research continues to uncover new biological targets and mechanisms, compounds like 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 361167-55-7) will play an increasingly vital role in addressing unmet medical needs. Their unique structural features and promising biological activities position them as promising candidates for future clinical development.